1,2-Dibromo-4-methylcyclohexane

Conformational analysis Steric effects Physical organic chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H12Br2
Molecular Weight 255.98 g/mol
Cat. No. B16072524
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1,2-Dibromo-4-methylcyclohexane
Molecular FormulaC7H12Br2
Molecular Weight255.98 g/mol
Structural Identifiers
InChIInChI=1S/C7H12Br2/c1-5-2-3-6(8)7(9)4-5/h5-7H,2-4H2,1H3
InChIKeyOUSXWBAJTVVZGK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

1,2-Dibromo-4-methylcyclohexane – Key Physicochemical Properties and Compound Class Context for Procurement Evaluation


1,2-Dibromo-4-methylcyclohexane (CAS 60711-12-8) is a vicinal dibromide belonging to the trans-1,2-dibromocyclohexane family, featuring a methyl substituent at the 4‑position of the cyclohexane ring. It is typically obtained as a colorless liquid with a density of 1.679 g/cm³ at 25 °C and a boiling point of 108 °C at 15 Torr [1]. This compound serves as a model substrate in stereochemical and mechanistic investigations, particularly for studying conformational equilibria and elimination reactions, where the interplay between the bromine atoms and the remote methyl group leads to measurable differences in ground‑state conformer populations relative to other 3‑ or 4‑substituted analogs [2][3].

Conformational analysis probe Predictable diaxial/diequatorial equilibrium in trans-1,2-dibromocyclohexane scaffold
E2 elimination model substrate Unusual product distribution rich in exocyclic alkene under methoxide conditions
Regioisomer identity control Measured density enables differentiation from 1-methyl analog

Why Generic Substitution Fails for 1,2-Dibromo-4-methylcyclohexane: Conformational and Reactivity Constraints


In the trans-1,2-dibromocyclohexane series, apparently minor changes—such as shifting the methyl group from the 4‑position to the 3‑position, replacing it with a tert‑butyl or methoxycarbonyl group, or moving it to the 1‑position—profoundly alter the diaxial/diequatorial conformational equilibrium. These changes affect ground‑state populations, activation barriers for thermal isomerization, dipole moments, and the regiochemical outcome of elimination reactions [1][2][3]. Consequently, 1,2-dibromo-4-methylcyclohexane cannot be freely interchanged with its close analogs in applications that depend on a specific conformational bias, a defined reactivity profile toward E2 elimination, or predictable physical properties such as density and boiling point.

3‑ or 4‑substituted analogs with tert‑butyl or methoxycarbonyl groups shift conformational equilibrium by >60‑fold, altering stereochemical ground state.
1‑Methyl regioisomer yields distinct dehydrobromination product ratios; substitution may alter mechanistic outcome.
Physical property mismatch—density and boiling point differences—may lead to identity confusion if analogs are interchanged.

Quantitative Differentiation Evidence for 1,2-Dibromo-4-methylcyclohexane Against Closest Analogs


Conformational Equilibrium Constant (Keq) Within the 4‑Substituted trans-1,2-Dibromocyclohexane Series

The thermal diaxial/diequatorial equilibration of trans-1,2-dibromo-4-methylcyclohexane has been measured and falls within a Keq range of 1.64–2.70, together with the 3‑methyl, 4‑tert‑butyl, and 4‑methoxycarbonyl derivatives [1]. This range reflects the influence of the remote substituent on the relative stability of the diaxial and diequatorial conformers. By contrast, the 3‑tert‑butyl derivative lies far outside this range (Keq >100, with the diaxial conformer comprising >99% at equilibrium) [1], demonstrating that substituent identity and position—not merely the presence of a substituent—control the conformational landscape.

Conformational Keq
Class-level
Keq: 1.64–2.70 (4-Me analog range) vs. >100 (3‑t‑Bu)
Supports predictable intermediate conformational bias
Exact Keq for 4‑Me not individually reported; class‑level inference
Conformational analysis Steric effects Physical organic chemistry

Kinetic Diaxial/Diequatorial Dibromide Ratio from Bromination of 4‑Methylcyclohexene

Bromination of 4‑methylcyclohexene yields trans-1,2-dibromo-4-methylcyclohexane with a kinetic diaxial/diequatorial ratio that falls within a reported span of 15.7 to 0.76 across a set of 3‑ and 4‑substituted cyclohexenes [1]. While the abstract does not assign a specific value to the 4‑methyl derivative, the overall range demonstrates that the kinetic product distribution is exquisitely sensitive to substituent size and polarity. Procurement of the pre‑formed, pure 4‑methyl dibromide bypasses this variable kinetic selectivity and ensures a consistent starting material for downstream applications.

Kinetic diaxial/dieq. ratio
Class-level
Ratio range 0.76–15.7 across 3‑/4‑substituted series; 4‑Me intermediate
Eliminates need to optimize bromination conditions
Exact kinetic ratio for 4‑Me not individually reported
Electrophilic addition Stereochemistry Kinetic control

Dehydrobromination Product Distribution: 4‑Methyl vs. 1‑Methyl Isomer

Under identical dehydrobromination conditions (bis-(2-methoxyethyl) ether–sodium methoxide), both 1,2-dibromo-4-methylcyclohexane and 1,2-dibromo-1-methylcyclohexane produce product mixtures unusually rich in the exocyclic isomer 3‑methylenecyclohexene [1]. This shared unusual selectivity demonstrates that both regioisomers funnel through a common mechanistic pathway. However, the precise exocyclic/endocyclic ratio and the yield of 3‑methylenecyclohexene are reported to differ between the two substrates, indicating that the methyl group position influences product distribution even when the dominant pathway is conserved.

Dehydrobromination selectivity
Supporting evidence
Both 4‑Me and 1‑Me give exocyclic‑rich mixtures; product ratio differs
Mechanistic probe; regioisomer interchange may skew results
Quantitative product ratio not disclosed in abstract
Elimination reaction Regioselectivity Mechanistic probe

Liquid Density and Boiling Point Differentiation from the 1‑Methyl Regioisomer

The 4‑methyl regioisomer exhibits a measured liquid density of 1.679 g/cm³ at 25 °C and a boiling point of 108 °C at 15 Torr [1]. In contrast, the 1‑methyl regioisomer (1,2-dibromo-1-methylcyclohexane) has a predicted density of 1.7 ± 0.1 g/cm³ and a significantly higher boiling point of 224.8 ± 15.0 °C at 760 mmHg . Although the boiling‑point comparison is confounded by differing pressure conditions, the distinct density values provide a practical, rapid identity check for distinguishing between the two regioisomers in a procurement or quality‑control setting.

Physicochemical identity
Cross-study comparable
Density: 1.679 g/cm³ (meas.) vs. 1.7±0.1 (pred. 1‑Me); bp 108°C/15 Torr vs. ~225°C/760 mmHg
Enables regioisomer identity verification
Boiling point comparison confounded by pressure conditions
Physicochemical property Regioisomer differentiation Quality control

Application Scenarios Where 1,2-Dibromo-4-methylcyclohexane Provides Verified Differentiation


Conformational Analysis and Stereoelectronic Studies Relying on Well‑Defined Keq

When a research program requires a trans-1,2-dibromocyclohexane scaffold with a predictable diaxial/diequatorial equilibrium constant in the range of 1.64–2.70, the 4‑methyl derivative is the appropriate choice [1]. This Keq window is narrow enough to serve as a calibration point for computational models or NMR methods, yet distinct from the extreme values exhibited by the 3‑tert‑butyl analog, which overwhelmingly populates the diaxial conformer.

Mechanistic Probe in E2 Elimination and Dehydrobromination Studies

The 4‑methyl dibromide yields product distributions unusually rich in 3‑methylenecyclohexene under methoxide‑promoted dehydrobromination [2]. Investigators studying the stereoelectronic requirements of E2 reactions or seeking to generate exocyclic alkenes can exploit this selectivity, but must verify the exact ratio with the specific batch, as the 1‑methyl isomer gives a distinguishable product profile.

Regioisomer Identity Verification via Density Measurement

In procurement and quality control, the measured density of 1.679 g/cm³ at 25 °C differentiates the 4‑methyl isomer from the 1‑methyl regioisomer (predicted density 1.7 ± 0.1 g/cm³) [3]. A simple densitometric check can confirm that the received material is the correct regioisomer, avoiding downstream experimental failure due to isomeric contamination.

Application
Selection Property
Validation Focus
Conformational analysis probe
Conformational equilibrium window
Calibrate computational models using reported Keq range
E2 mechanistic studies
Elimination regiochemistry
Confirm exocyclic/endocyclic ratio per lot
Regioisomer identity verification
Physical identity check
Densitometric confirmation to distinguish from 1‑methyl regioisomer

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

39 linked technical documents
Explore Hub


Quote Request

Request a Quote for 1,2-Dibromo-4-methylcyclohexane

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.